2,2,3,3,4,4,4-Heptafluorobutyl acetate

• IUPAC Name: 2,2,3,3,4,4,4-heptafluorobutyl acetate
• InChI: InChI=1S/C6H5F7O2/c1-3(14)15-2-4(7,8)5(9,10)6(11,12)13/h2H2,1H3
• InChI Key: JJRRHZPKVSFERJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(C(C(F)(F)F)(F)F)(F)F
• Molecular Formula: C6H5F7O2
• DSSTOX Substance ID: DTXSID00895473
• Molecular Weight: 242.09 g/mol
• CAS RN: 356-06-9

Description

2,2,3,3,4,4,4-Heptafluorobutyl acetate is a fluorinated compound. It is also referred to as Heptafluorobutyl acrylate. It is used as an organic chemical synthesis intermediate. It is also used as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of 2,2,3,3,4,4,4-Heptafluorobutyl acetate can be achieved through the copolymerization of n-butyl acrylate with semifluorinated acrylates. The process involves the use of reversible addition fragmentation chain transfer (RAFT) copolymerization.

Molecular Structure Analysis

The molecular formula of 2,2,3,3,4,4,4-Heptafluorobutyl acetate is C6H5F7O2. The molecular weight is 242.092 Da. The structure is also available as a 2d Mol file or as a computed 3d SD file.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,2,3,3,4,4,4-Heptafluorobutyl acetate include a refractive index of n20/D 1.331 (lit.), a boiling point of 120-122 °C/743 mmHg (lit.), and a density of 1.418 g/mL at 25 °C (lit.).

Scientific Research Applications

Organic Chemical Synthesis Intermediate

. This means it can be used in the production of other chemicals in various chemical reactions.

Development of Low Refractive Index Optical Materials

. These materials are crucial in the field of photonics, which includes the study of light and its interaction with matter.

Use in Optoelectronics

. These applications take advantage of its high mechanical strength, high thermal stability, chemical inertness, low dielectric constants, and low water absorptivity.

Anti-Reflective Coatings

.

Synthesis of Fluorinated Amphiphilic Block Copolymers

. These copolymers have potential applications in drug delivery and other biomedical fields.

Safety and Hazards

2,2,3,3,4,4,4-Heptafluorobutyl acetate should be handled with care. It is recommended to avoid ingestion and inhalation. Keep away from open flames, hot surfaces, and sources of ignition. Use only non-sparking tools. Take precautionary measures against static discharges.

Mechanism of Action

Target of Action

It is known to be used as an intermediate in organic chemical synthesis .

Mode of Action

It is used in the synthesis of copolymers via reversible addition fragmentation chain transfer (RAFT) copolymerization . In this process, it interacts with other monomers to form a polymer chain.